Cas no 628331-85-1 (1H-Pyrazole, 3-(1,1-dimethylethyl)-4-iodo-1-(phenylmethyl)-)
628331-85-1 structure
Product Name:1H-Pyrazole, 3-(1,1-dimethylethyl)-4-iodo-1-(phenylmethyl)-
CAS No:628331-85-1
MF:C14H17IN2
MW:340.202655553818
CID:1640246
Update Time:2024-09-12
1H-Pyrazole, 3-(1,1-dimethylethyl)-4-iodo-1-(phenylmethyl)- Chemical and Physical Properties
Names and Identifiers
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- 1H-Pyrazole, 3-(1,1-dimethylethyl)-4-iodo-1-(phenylmethyl)-
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- Inchi: 1S/C14H17IN2/c1-14(2,3)13-12(15)10-17(16-13)9-11-7-5-4-6-8-11/h4-8,10H,9H2,1-3H3
- InChI Key: NYCAOPLUIGHSEE-UHFFFAOYSA-N
- SMILES: N1(CC2=CC=CC=C2)C=C(I)C(C(C)(C)C)=N1
Computed Properties
- Exact Mass: 340.04331
Experimental Properties
- Density: 1.43±0.1 g/cm3(Predicted)
- Boiling Point: 400.2±40.0 °C(Predicted)
- PSA: 17.82
- pka: 0.63±0.10(Predicted)
1H-Pyrazole, 3-(1,1-dimethylethyl)-4-iodo-1-(phenylmethyl)- Related Literature
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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